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Compound of Interest

Compound Name: 2-Ethyl-1,3-dimethoxybenzene
CAS No.: 18610-90-7
Cat. No.: B3248396
Get Quote
. J

CAS Number: 18610-90-7 Synonyms: 1,3-Dimethoxy-2-ethylbenzene; 2-Ethylresorcinol
dimethyl ether Molecular Formula: C10H1402 Molecular Weight: 166.22 g/mol [1][2]

Part 1: Executive Summary & Immediate Action

Status:Combustible Liquid | Skin & Eye Irritant | Respiratory Irritant[3]

This guide defines the mandatory Personal Protective Equipment (PPE) and operational
protocols for handling 2-Ethyl-1,3-dimethoxybenzene.[1] As an alkylated aromatic ether, this
compound presents specific lipophilic hazards that allow it to permeate standard laboratory
gloves and biological membranes (skin) more effectively than simple salts.[3]

Immediate Hazard Profile:

o Skin: Causes irritation (H315).[3][4][5][6] Potential for defatting dermatitis upon repeated
exposure.[3][4]

o Eyes: Causes serious eye irritation (H319).[3][5][6]
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 Inhalation: May cause respiratory irritation (H335).[3][4][5][6] Vapors can be narcotic in high

concentrations.[3]

o Flammability: Combustible liquid.[3][4][7][8] Flash point is likely >60°C but <93°C (Class

[IA/111B).[3] Vapors can form explosive mixtures with air.[3][7][9]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for all personnel handling this substance.

Hand Protection (Glove Selection)

Scientific Rationale: Aromatic ethers can swell and permeate natural rubber and thin latex.[3]

The ethyl group increases lipophilicity, potentially reducing the breakthrough time of standard

nitrile compared to non-alkylated analogs.[3]

. Recommended .
Task Duration . Thickness Est. Breakthrough
Material
Splash Contact o ) )
o Nitrile (Disposable) >0.11 mm ~15-30 mins

(Transfer, Weighing)
Medium Exposure Double Nitrile )

] > 0.22 mm (total) > 60 mins
(Synthesis, Cleanup) (Colored underglove)
Immersion / Spill Viton® or Silver )

= 0.30 mm > 240 mins

(Emergency)

Shield® (Laminate)

Protocol: Change disposable nitrile gloves immediately upon any splash.[3] Do NOT reuse.

Eye & Face Protection[2][4][5][6][9]
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o Standard Operation:Chemical Splash Goggles (ANSI Z87.1 or EN 166).[3] Safety glasses
are insufficient due to the liquid nature and irritation potential.[3]

e High Volume (>500 mL) / Pressurized Systems: Add a Face Shield (8-inch minimum) over
goggles to protect the neck and face from projectile glass or spray.[3]

Respiratory Protection

o Primary Control: All handling must occur inside a certified Chemical Fume Hood with a face
velocity of 80—100 fpm.[3]

e Secondary (Spill/lOutside Hood): Half-face respirator with Organic Vapor (OV) cartridges
(Black band).[3]

o Note: Aromatic ethers have distinct odors; if you smell the compound while wearing a
respirator, the seal is broken or cartridges are saturated.[3]

Body Protection

o Standard: Flame-resistant (FR) lab coat (Nomex or chemically treated cotton).[3] Synthetic
fibers (polyester) should be avoided as they melt onto skin during fire.[3]

o Footwear: Closed-toe, non-perforated leather or chemical-resistant synthetic shoes.[1]

Part 3: Operational Protocols
A. Routine Handling & Synthesis

Objective: Minimize vapor generation and static discharge risks.[3]
e Engineering Controls: Verify fume hood flow before opening the container.

 Inert Atmosphere: While less prone to peroxide formation than diethyl ether, aromatic ethers
can degrade.[3] Store and handle under an inert atmosphere (Nitrogen or Argon) when
possible to preserve purity and safety.[3]

e Transfer:

o Use glass or stainless steel syringes for small volumes (<20 mL).[3]
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o For larger volumes, use a cannula transfer or a peristaltic pump with chemically
compatible tubing (e.g., PTFE/Teflon).[3] Avoid Tygon tubing as it may leach plasticizers.

[3]
 Static Mitigation: Ground all metal containers during transfer.
B. Storage Requirements[2][5][6][9]

o Temperature: Store in a cool, dry place (Ambient or 2-8°C depending on supplier spec).

e Segregation: Keep away from Strong Oxidizing Agents (e.g., Nitric acid, Perchlorates) to
prevent violent exothermic reactions.[3]

o Peroxide Check: If stored for >12 months, test for peroxides before distillation or heating.[3]

Part 4: Emergency Response & Disposal[2]
PPE Selection Workflow

The following diagram illustrates the decision logic for selecting PPE based on the specific
interaction with the chemical.

Task Assessment

Volume / Duration?
Routine Synthesis Emergency

<10 mL/< 15 mins >10 mL/> 15 mins Spill / Immersion Risk

l

Enhanced PPE:
- Double Nitrile Gloves
- Splash Goggles
- FR Lab Coat
- Fume Hood Mandatory

Standard PPE:
- Nitrile Gloves (Single)

Critical PPE:
- Viton/Laminate Gloves
- Splash Goggles
- Lab Coat

- Face Shield + Goggles
- Respirator (if outside hood)
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Caption: Decision matrix for selecting appropriate PPE based on exposure risk and volume.

Spill Management Protocol

e Evacuate & Ventilate: Remove ignition sources. Evacuate the immediate area.
e PPE Up: Don Double Nitrile or Laminate gloves, goggles, and respirator.[3]

o Contain: Use a spill pillow or inert absorbent (Vermiculite/Sand).[3] Do NOT use sawdust (fire
hazard).[3]

o Clean: Scoop absorbed material into a hazardous waste bag. Wipe surface with soap and
water; do not use acetone (increases skin permeability of residue).[3]

Waste Disposal[6]

» Classification: Halogen-free Organic Solvent Waste.

e Protocol: Collect in a dedicated waste container labeled "Non-Halogenated Organic
Solvents."

e Do NOT: Pour down the drain. This compound is toxic to aquatic life (H411/H412 implied for
alkyl benzenes).[3]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 542412, 2-Ethyl-1,3-dimethoxyhexane (Analogous Structure Reference).[1] Retrieved
from [Link][1][3]

e Occupational Safety and Health Administration (OSHA).Personal Protective Equipment
Standards (29 CFR 1910.132).[3] Retrieved from [Link][1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3248396/docs?utm_src=pdf-body-img#operational-safety-ppe-guide-handling-2-ethyl-1-3-dimethoxybenzene-1-2
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.lookchem.cn/casno_list/1_1995/
https://pubchem.ncbi.nlm.nih.gov/compound/542412
https://www.lookchem.cn/casno_list/1_1995/
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.osha.gov/personal-protective-equipment
https://www.lookchem.cn/casno_list/1_1995/
https://www.cpachem.com/msds?num=SB21&dnl=sd_-_1%2C2-Diethylbenzene_%5BCAS_135-01-3%5D_%28SB21%29_%28EU%29.pdf
https://www.benchchem.com/product/b3248396?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3248396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Sources

. lookchem.cn [lookchem.cn]

. chembk.com [chembk.com]

. cpachem.com [cpachem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. sds.metasci.ca [sds.metasci.ca]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. fishersci.es [fishersci.es]

. fishersci.es [fishersci.es]

°
(] [e0] ~ » [6)] EaN w N -

. sigmaaldrich.com [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Operational Safety & PPE Guide: Handling 2-Ethyl-1,3-
dimethoxybenzene[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3248396/docs#operational-safety-ppe-guide-
handling-2-ethyl-1-3-dimethoxybenzene-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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